Cas no 1185297-13-5 (2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride)

• Product Name: 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride
• CAS No: 1185297-13-5
• MF: C₅H₈ClN₃O₂
• MW: 177.588919639587
• CID: 1068233
• PubChem ID: 45075154
• Update Time: 2025-06-14

2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1,2,4]Triazol-1-yl-propionic acid hydrochloride
• 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride
• 2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOIC ACID HCL
• 1185297-13-5
• 2-[1,2,4]Triazol-1-yl-propionic acidhydrochloride
• 1H-1,2,4-Triazole-1-acetic acid, alpha-methyl-, hydrochloride
• EN300-121290
• AKOS015849341
• 1H-1,2,4-Triazole-1-acetic acid,
• 2-(1,2,4-triazol-1-yl)propanoic acid hydrochloride
• 2-(1H-1,2,4-triazol-1-yl)propanoicacidhydrochloride
• A-methyl-, hydrochloride
• CS-0308470
• 2-(1,2,4-triazol-1-yl)propanoic acid;hydrochloride
• AT12355

• MDL： MFCD06801318
• Inchi： 1S/C5H7N3O2.ClH/c1-4(5(9)10)8-3-6-2-7-8;/h2-4H,1H3,(H,9,10);1H
• InChI Key： SARYQFBPYCQDCA-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 177.0305042g/mol
• Monoisotopic Mass: 177.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride

Recent Advances in the Study of 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride (CAS: 1185297-13-5)

The compound 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride (CAS: 1185297-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its triazole moiety and carboxylic acid functionality, exhibits promising potential in various therapeutic applications, including antimicrobial, antifungal, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial efficacy of 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride against a panel of multidrug-resistant bacterial strains. The results demonstrated potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking simulations and in vitro assays.

In addition to its antimicrobial properties, recent research has highlighted the compound's potential as an antifungal agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride exhibited significant activity against Candida albicans, a common fungal pathogen. The study proposed that the triazole ring interacts with fungal cytochrome P450 enzymes, inhibiting ergosterol biosynthesis—a critical component of fungal cell membranes.

Another area of interest is the compound's role in cancer therapy. Preliminary findings from a 2023 study in European Journal of Pharmacology suggested that 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride induces apoptosis in certain cancer cell lines by activating caspase-dependent pathways. The study also noted that the compound exhibited selective cytotoxicity, sparing normal cells at therapeutic concentrations. These findings underscore its potential as a targeted anticancer agent.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route that minimizes byproduct formation and reduces environmental impact. This development is particularly significant for industrial-scale production, ensuring consistent quality and availability for further research and clinical applications.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further formulation optimization. Additionally, its long-term safety profile and potential drug-drug interactions require comprehensive evaluation in preclinical and clinical settings. Future research directions may include structural modifications to enhance bioavailability and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride (CAS: 1185297-13-5) represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted biological activities, coupled with recent synthetic advancements, position it as a valuable subject for ongoing and future investigations. Continued research efforts will be crucial to fully unlock its therapeutic potential and translate these findings into clinical applications.